![molecular formula C9H6FN3O2 B2483643 2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid CAS No. 1620655-87-9](/img/structure/B2483643.png)
2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid
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Overview
Description
2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid is a chemical compound with the molecular formula C9H6FN3O2 . It is a derivative of benzoic acid, which has been substituted with a fluorine atom and a 1H-1,2,3-triazol-1-yl group .
Synthesis Analysis
The synthesis of 2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid or similar compounds often involves the use of solvothermal methods . For example, coordination polymers incorporating the 3,5-bis(1′,2′,4′-triazol-1′-yl) pyridine ligand were synthesized by the solvothermal method . Another study designed and synthesized a library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives .Scientific Research Applications
- Antimicrobial Activity : Researchers have explored the antimicrobial potential of this compound. It has been tested against various bacterial and fungal strains, revealing promising inhibitory effects .
- Anticancer Properties : Some studies suggest that derivatives of 2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid exhibit cytotoxicity against cancer cells. Further investigations are ongoing to understand its mechanism of action .
- Coordination Polymers (CPs) : The assembly of CPs can be influenced by in situ hydrolysis reactions involving this compound. Researchers have synthesized new CPs based on 3,5-di(1H-1,2,4-triazol-1-yl)benzoic acid, a precursor formed from 2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid .
Medicinal Chemistry and Drug Development
Coordination Chemistry and Materials Science
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Mode of Action
It’s worth noting that similar compounds have been shown to interact with their targets in a way that inhibits certain biological activities . For instance, some indole derivatives have shown inhibitory activity against influenza A .
Biochemical Pathways
Related compounds have been found to impact a broad range of biochemical pathways, leading to diverse biological activities .
Result of Action
Related compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Action Environment
It’s worth noting that the activity of similar compounds can be influenced by factors such as ph, temperature, and the presence of other molecules .
properties
IUPAC Name |
2-fluoro-5-(triazol-1-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FN3O2/c10-8-2-1-6(5-7(8)9(14)15)13-4-3-11-12-13/h1-5H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAJKUXLKMPOBBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N2C=CN=N2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1620655-87-9 |
Source
|
Record name | 2-fluoro-5-(1H-1,2,3-triazol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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